Cas no 86480-43-5 (5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

• Product Name: 5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• CAS No: 86480-43-5
• MF: C₁₀H₁₄N₆O₆S
• MW: 346.319759845734
• CID: 991680
• PubChem ID: 333692
• Update Time: 2025-04-20

5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2-(7-amino-5-methylsulfonyltriazolo[4,5-d]pyrimidin-2-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• NSC337237
• NSC-337237
• 5-(Methanesulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• DTXSID20318831
• 86480-43-5

• Inchi： 1S/C10H14N6O6S/c1-23(20,21)10-12-7(11)4-8(13-10)15-16(14-4)9-6(19)5(18)3(2-17)22-9/h3,5-6,9,17-19H,2H2,1H3,(H2,11,12,13,15)
• InChI Key： IKKDAOGSYCIMHV-UHFFFAOYSA-N
• SMILES： S(C)(C1N=C(C2C(N=1)=NN(C1C(C(C(CO)O1)O)O)N=2)N)(=O)=O

Computed Properties

• Exact Mass: 346.06955336g/mol
• Monoisotopic Mass: 346.06955336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 195Ų